Cas no 769073-20-3 (4'-Methoxy-1,1'-biphenyl-4-methanamine)

4'-Methoxy-1,1'-biphenyl-4-methanamine Properties

Names and Identifiers

• 4'-Methoxy-biphenyl-4-methanamine
• (4'-methoxy-4-biphenyl)methylamine
• 4'-​Methoxy-[1,1'-biphenyl]​-​4-​methanamine
• NCGC00373843-01
• (4'-Methoxy-[1,1'-biphenyl]-4-yl)methanamine
• 4'-Methoxy-[1,1'-biphenyl]-4-methanamine
• C78457
• AKOS002679640
• SCHEMBL5828695
• MFCD05979987
• SB77223
• CS-0434712
• EN300-94260
• 769073-20-3
• AKOS BAR-2012
• [4-(4-methoxyphenyl)phenyl]methanamine
• +Expand

• MDL： MFCD05979987
• InChIKey： IWMYHDWDAGSRFY-UHFFFAOYSA-N
• Inchi： 1S/C14H15NO/c1-16-14-8-6-13(7-9-14)12-4-2-11(10-15)3-5-12/h2-9H,10,15H2,1H3
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 213.115364102g/mol
• Heavy Atom Count: 16
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų